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Chemical and Biological Profile of Diaplasinin

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Diaplasinin

CAS No.: 481631-45-2

Cat. No.: S538532

The table below consolidates the core data on Diaplasinin:

Property Description

Compound Name Diaplasinin (also known as PAI-749) [1]

Biological Target Plasminogen Activator Inhibitor-1 (PAI-1) [1]

Mechanism of PAI-1 inhibitor, preserving tissue-type (tPA) and urokinase-type (uPA)
Action plasminogen activator activities [1]
ICs0 Value 295 nM for PAI-1 inhibition [1]

Reported Efficacy  Antithrombotic efficacy in research settings [1]

Molecular C32H31Ns0 [1]

Formula

CAS Number 481631-45-2 [1]

Purity 99.87% (from one commercial source) [1]

Outlined Experimental Applications
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Based on the literature, Diaplasinin has been used in specific experimental contexts. The following table

outlines these applications and the general findings:

Experimental

Described Method & Outcome Citation
Context
In Vitro PAI-1 Preserved tPA and uPA activities in the presence of PAI-1 (ICso values  [1]
Inhibition of 157 nM and 87 nM, respectively). Interaction with PAI-1 was

confirmed via fluorescence quenching assays.
Ex Vivo Human Tested in human blood using a Badimon chamber model. The study [2]
Blood Model concluded that it did not have a significant effect on thrombus

formation or fibrinolysis, with or without tPA.

Experimental Workflow for PAI-1 Inhibition

Based on the general descriptions, the following diagram outlines a logical workflow for conducting a PAI-1
inhibition assay, which is central to investigating Diaplasinin's activity. You can use this as a template for

developing your specific standard operating procedure (SOP).
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(Start: PAI-1 Inhibition Assaa

Reagent Freparation

Prepare serial dilutions of
Diaplasinin in DMSO

Dilute PAI-1 protein in
appropriate assay buffer

Prepare target protease (tPA/UPA)
and chromogenic substrate

Assay Procedure

y

Pre-incubate Diaplasinin
with PAI-1

l

(Add target protease (tPA/u PA)]

to the mixture

l

Incubate to allow for
inhibitor complex formation

l

Add chromogenic substrate
and measure reaction rate

Data Analysis
v
Measure residual protease
activity (e.g., absorbance)
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bt each concentration)

l

Plot dose-response curve and
calculate ICso value

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b538532#diaplasinin-laboratory-

protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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